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Compound of Interest

Compound Name: 2,5-Dibromophenyl isothiocyanate

CAS No.: 98041-67-9

Cat. No.: B1302679

Get Quote

CAS Number: 98041-67-9

This technical guide provides a comprehensive overview of 2,5-Dibromophenyl
isothiocyanate, a halogenated aromatic isothiocyanate of interest to researchers, scientists,

and professionals in drug development. This document details its chemical properties,

synthesis, reactivity, and potential biological applications, with a focus on its utility as a

research tool and building block in medicinal chemistry.

Chemical and Physical Properties
2,5-Dibromophenyl isothiocyanate is a solid at room temperature with a molecular formula of

C₇H₃Br₂NS. Its structure features a benzene ring substituted with two bromine atoms at

positions 2 and 5, and an isothiocyanate functional group (-N=C=S) at position 1. The

physicochemical properties of this compound are summarized in the table below.
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Property Value

CAS Number 98041-67-9

Molecular Formula C₇H₃Br₂NS

Molecular Weight 292.99 g/mol

Appearance Off-white to yellow solid

Solubility
Soluble in organic solvents like dichloromethane

and ethyl acetate.

Synthesis
The synthesis of 2,5-Dibromophenyl isothiocyanate typically proceeds from the

corresponding aniline, 2,5-dibromoaniline. While various methods exist for the conversion of

anilines to isothiocyanates, a common and effective approach involves the use of thiophosgene

or a thiophosgene equivalent.[1][2][3][4]

Experimental Protocol: Synthesis from 2,5-
Dibromoaniline
Materials:

2,5-Dibromoaniline

Thiophosgene (or a suitable substitute like triphosgene/thiocarbonyl diimidazole)

A non-polar, inert solvent (e.g., dichloromethane, chloroform)

A base (e.g., triethylamine, calcium carbonate)

Water

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:
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In a well-ventilated fume hood, dissolve 2,5-dibromoaniline in the chosen inert solvent.

Cool the solution in an ice bath.

Slowly add a solution of thiophosgene (or its equivalent) in the same solvent to the cooled

aniline solution while stirring vigorously.

Add the base portion-wise to neutralize the hydrogen chloride gas that evolves during the

reaction.

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for several hours until the reaction is complete (monitor by TLC).

Carefully quench the reaction by adding water.

Separate the organic layer, wash it with water and brine, and then dry it over an anhydrous

drying agent.

Remove the solvent under reduced pressure to yield the crude 2,5-Dibromophenyl
isothiocyanate.

Purify the crude product by recrystallization or column chromatography.

Note: Thiophosgene is highly toxic and corrosive. All manipulations should be performed with

appropriate personal protective equipment in a certified fume hood.

Spectroscopic Data
The structural confirmation of 2,5-Dibromophenyl isothiocyanate is achieved through various

spectroscopic techniques. While specific spectra for this exact compound are not readily

available in public databases, the expected spectral characteristics can be inferred from related

compounds and general principles of spectroscopy.[5][6][7][8]

¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region

(typically between 7.0 and 8.0 ppm) corresponding to the three protons on the phenyl ring.

The splitting pattern will be complex due to the bromine and isothiocyanate substituents.
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¹³C NMR: The carbon NMR spectrum will display signals for the six aromatic carbons and a

characteristic signal for the isothiocyanate carbon, which typically appears in the range of

130-140 ppm.[8]

IR Spectroscopy: The infrared spectrum will show a strong, characteristic absorption band

for the isothiocyanate group (-N=C=S) in the region of 2000-2200 cm⁻¹. Other bands

corresponding to the aromatic C-H and C=C stretching, and C-Br stretching will also be

present.

Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to

the molecular weight of the compound, along with isotopic peaks characteristic of the two

bromine atoms.

Reactivity and Applications in Drug Development
The isothiocyanate functional group is a versatile electrophile that readily reacts with

nucleophiles such as amines, thiols, and alcohols. This reactivity is the basis for many of its

applications in chemistry and biology.[9]

Reaction with Biological Nucleophiles
The primary mode of action for many biologically active isothiocyanates is their covalent

interaction with nucleophilic residues on proteins, such as the cysteine and lysine side chains.

[10][11][12][13] This can lead to the inhibition of enzyme activity or the disruption of protein-

protein interactions.
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Caption: Reaction of 2,5-Dibromophenyl Isothiocyanate with biological nucleophiles.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://glaserr.missouri.edu/vitpub/papers/JOC-Roman.pdf
https://www.researchgate.net/figure/sothiocyanate-chemistry-a-Isothiocyanate-reacting-with-primary-amine-b_fig4_351996585
https://pmc.ncbi.nlm.nih.gov/articles/PMC12532724/
https://www.letstalkacademy.com/phenyl-isothiocyanate-amino-terminal-reaction/
https://par.nsf.gov/servlets/purl/10341833
https://pubmed.ncbi.nlm.nih.gov/3064649/
https://www.benchchem.com/product/b1302679/docs?utm_src=pdf-body-img#in-depth-technical-guide-to-2-5-dibromophenyl-isothiocyanate
https://www.benchchem.com/product/b1302679/docs?utm_src=pdf-body#in-depth-technical-guide-to-2-5-dibromophenyl-isothiocyanate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential as Enzyme Inhibitors
Isothiocyanates are known to inhibit a variety of enzymes, including those involved in

carcinogenesis and inflammation.[14][15][16][17] For example, some isothiocyanates have

been shown to inhibit histone deacetylases (HDACs) and deubiquitinating enzymes (DUBs).

[15] The dibromo substitution pattern on the phenyl ring of 2,5-Dibromophenyl
isothiocyanate may confer specific selectivity and potency towards certain enzyme targets.
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Caption: Potential mechanism of enzyme inhibition by 2,5-Dibromophenyl Isothiocyanate.

Safety Information
While a specific Material Safety Data Sheet (MSDS) for 2,5-Dibromophenyl isothiocyanate is

not widely available, data from related bromophenyl isothiocyanates suggest that this

compound should be handled with care.[18][19][20][21] It is likely to be harmful if swallowed,

inhaled, or in contact with skin, and may cause irritation to the skin, eyes, and respiratory tract.

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this chemical. All work should be conducted in a well-ventilated

fume hood.

Conclusion
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2,5-Dibromophenyl isothiocyanate is a valuable chemical entity for researchers in the fields

of medicinal chemistry and chemical biology. Its defined structure and reactive isothiocyanate

group make it a useful tool for probing biological systems and a potential scaffold for the

development of novel therapeutic agents. Further research into its specific biological targets

and mechanisms of action is warranted to fully elucidate its potential in drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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